Cas no 699012-36-7 ((-)-Adenosine 3'-monophosphate hydrate)

• Product Name: (-)-Adenosine 3'-monophosphate hydrate
• CAS No: 699012-36-7
• MF: C₁₀H₁₆N₅O₈P
• MW: 365.2365026474
• CID: 974376
• PubChem ID: 71317374
• Update Time: 2025-04-19

(-)-Adenosine 3'-monophosphate hydrate Chemical and Physical Properties

Names and Identifiers

• (-)-adenosin-3'-phosphorsaeure hydrat 99
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate,hydrate
• Adenosine 3'-Monophosphate Hydrate
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate;hydrate
• adenosine 3-monophosphate hydrate
• 699012-36-7
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}phosphonic acid hydrate
• (-)-Adenosine 3'-monophosphate hydrate

• Inchi： 1S/C10H14N5O7P.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1H2
• InChI Key： HAWIDQLWSQBRQS-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2.O

Computed Properties

• Exact Mass: 365.07400
• Monoisotopic Mass: 365.07364948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Density: 2.32
• Melting Point: 210 °C (dec.)(lit.)
• Boiling Point: 815.453°C at 760 mmHg
• Flash Point: 446.97°C
• Refractive Index: -43 ° (C=1, H2O)
• PSA: 205.11000
• LogP: -1.34610
• Merck: 157

(-)-Adenosine 3'-monophosphate hydrate Security Information

• Safety Instruction： S22; S24/25
• RTECS：AU7480320
• Storage Condition：Cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates